![molecular formula C18H20BrN5O2 B5797565 3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone](/img/structure/B5797565.png)
3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone, also known as MPPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPPH is a hydrazone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research applications.
Mechanism of Action
3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone has been shown to bind to the 5-HT1A receptor in the brain, which is involved in the regulation of mood, anxiety, and stress. By binding to this receptor, this compound has been shown to modulate the activity of certain neurotransmitters, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and changes in behavior. These effects have made it a promising candidate for the development of new drugs for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone in lab experiments is its ability to selectively bind to the 5-HT1A receptor, making it a useful tool for studying the role of this receptor in various physiological and behavioral processes. However, one limitation of using this compound is that it may have off-target effects on other receptors and neurotransmitter systems, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone. One area of interest is the development of new drugs that target the 5-HT1A receptor for the treatment of neurological disorders. Another area of interest is the use of this compound as a tool for studying the role of the 5-HT1A receptor in various physiological and behavioral processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential off-target effects on other receptors and neurotransmitter systems.
Synthesis Methods
The synthesis of 3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone involves the reaction of 4-bromobenzaldehyde with 4-methylpiperazine and hydrazine hydrate in the presence of acetic acid. The resulting product is then purified using column chromatography to obtain the final this compound compound.
Scientific Research Applications
3-(4-methyl-1-piperazinyl)-2-nitrobenzaldehyde (4-bromophenyl)hydrazone has been studied for its potential applications in scientific research, particularly in the areas of neuroscience and pharmacology. Its ability to bind to certain receptors in the brain has made it a promising candidate for the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-bromo-N-[(E)-[3-(4-methylpiperazin-1-yl)-2-nitrophenyl]methylideneamino]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrN5O2/c1-22-9-11-23(12-10-22)17-4-2-3-14(18(17)24(25)26)13-20-21-16-7-5-15(19)6-8-16/h2-8,13,21H,9-12H2,1H3/b20-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOUPAZMUYIHTTG-DEDYPNTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=CC(=C2[N+](=O)[O-])C=NNC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C2=CC=CC(=C2[N+](=O)[O-])/C=N/NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.